![molecular formula C10H20ClNO2 B2416774 2-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanamine hydrochloride CAS No. 2418693-31-7](/img/structure/B2416774.png)
2-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanamine hydrochloride
Description
“2-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanamine hydrochloride” is a chemical compound. It is related to “ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate”, which can be used in the preparation of arylcyclohexanones analgesics, metalloproteinase inhibitors, benzimidazole derivatives as therapeutic TRPM8 receptor modulators and apoptosis inducing agents .
Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Amines and Ketones
The compound 1,4-dioxaspiro[4.5]decan-8-yl-methylamine, closely related to 2-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanamine hydrochloride, is used in the synthesis of 1-azatricyclo[3.3.1.1 3.7]decan-4(s and r)-amines, which are important in developing pharmaceutical intermediates (Becker & Flynn, 1992).
Bifunctional Synthetic Intermediate
1,4-Dioxaspiro[4.5]decan-8-one, a similar compound, is extensively utilized as a bifunctional synthetic intermediate in organic chemistry, particularly in the synthesis of liquid crystals, pharmaceutical intermediates, and insecticides (Zhang Feng-bao, 2006).
Palladium-Catalysed Aminocarbonylation
A related compound, 6-(1-Iodovinyl)-1,4-dioxaspiro[4.5]decane, is used in palladium-catalyzed aminocarbonylation, a process crucial in the synthesis of acrylamides, which have applications in various chemical industries (Farkas, Petz, & Kollár, 2015).
Biological and Pharmaceutical Applications
Biocide and Corrosion Inhibition
2-(Decylthio)ethanamine hydrochloride, structurally related to the query compound, is recognized as a multifunctional biocide with broad-spectrum activity against bacteria, fungi, and algae. It also exhibits biofilm and corrosion inhibition properties, valuable in cooling water systems (Walter & Cooke, 1997).
Phase Equilibria in Innovative Systems
The compound 1,4-dioxaspiro[4.5]decane-2-methanol, closely related, is a 'protected glycerol' used in studying phase equilibria with sustainable solvents like water and ionic liquids. Such studies are crucial in designing alternative chemical reactions and processes (Melo, Rodrigues, Bogel-Łukasik, & Bogel-Łukasik, 2012).
properties
IUPAC Name |
2-(1,4-dioxaspiro[4.5]decan-8-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c11-6-3-9-1-4-10(5-2-9)12-7-8-13-10;/h9H,1-8,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTOBMFYAMHCAIB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1CCN)OCCO2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,4-Dioxaspiro[4.5]decan-8-yl)ethanamine hydrochloride | |
CAS RN |
2418693-31-7 |
Source
|
| Record name | 2-{1,4-dioxaspiro[4.5]decan-8-yl}ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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